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Compound of Interest

Compound Name: (4-Methyl-furazan-3-yl)-acetic acid

Cat. No.: B101769 Get Quote

CAS Number: 15323-69-0

This technical guide provides a comprehensive overview of (4-Methyl-furazan-3-yl)-acetic
acid, a heterocyclic compound of interest to researchers and professionals in drug

development. Due to the limited publicly available data specifically for this compound, this

guide also incorporates contextual information from related furazan derivatives to offer a

broader understanding of its potential chemical and biological landscape.

Physicochemical Properties
While extensive experimental data for (4-Methyl-furazan-3-yl)-acetic acid is not widely

published, some basic physicochemical properties have been identified.

Property Value

CAS Number 15323-69-0

Molecular Formula C₅H₆N₂O₃

Molecular Weight 142.11 g/mol

Melting Point 83-84 °C

Boiling Point 295.4 ± 32.0 °C (Predicted)
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Synthesis and Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of (4-Methyl-furazan-3-yl)-
acetic acid is not readily available in peer-reviewed literature. However, the synthesis of

structurally similar furazan-containing carboxylic acids often involves multi-step reaction

sequences.

For context, the synthesis of other furazan derivatives, such as 4-aminofurazan-3-acetic acid,

has been achieved through a one-pot procedure starting from pyrrole, involving nitrosation and

subsequent treatment with hydroxylamine under basic conditions[1]. Another common strategy

for creating substituted furazans involves the cyclization of α,β-dione dioximes. The synthesis

of various 4-R-furazan-3-carboxylic acid amidrazones has been accomplished by the reductive

opening of a 1,2,4-oxadiazole ring with hydrazine[2]. These general methodologies suggest

that a potential synthetic route to (4-Methyl-furazan-3-yl)-acetic acid could involve the

formation of a suitably substituted furazan ring followed by the introduction or modification of an

acetic acid moiety at the 3-position.

A generalized workflow for the synthesis of a furazan derivative is depicted below. Please note,

this is a representative workflow and not a specific protocol for (4-Methyl-furazan-3-yl)-acetic
acid.
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A generalized synthetic workflow for a furazan derivative.
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Biological Activity and Signaling Pathways
There is a notable absence of published biological activity data or studies on the signaling

pathways specifically involving (4-Methyl-furazan-3-yl)-acetic acid. However, the broader

class of furazan derivatives has been investigated for a range of biological activities,

suggesting potential areas of interest for this compound.

Derivatives of furazan have been explored for their antimicrobial and antifungal properties[3].

Furthermore, N-acylated 3-aminofurazanes have demonstrated significant antiplasmodial

activity against different strains of Plasmodium falciparum, the parasite responsible for

malaria[4][5]. Some furazan-based compounds have also been investigated as energetic

materials[6].

Given the lack of specific data for (4-Methyl-furazan-3-yl)-acetic acid, a diagram of a known

signaling pathway cannot be provided. However, to fulfill the visualization requirement, a

hypothetical logical relationship diagram is presented below to illustrate how a novel compound

like this might be screened for biological activity.
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A logical workflow for preclinical drug discovery.

Conclusion
(4-Methyl-furazan-3-yl)-acetic acid (CAS 15323-69-0) is a chemical entity for which detailed

public domain information regarding its synthesis, experimental data, and biological activity is

scarce. The information available on related furazan compounds suggests that this molecule

could be a candidate for investigation in various therapeutic areas, particularly as an

antimicrobial or antiplasmodial agent. Further research is required to elucidate its specific

properties and potential applications. This guide serves as a foundational document for

researchers and drug development professionals, highlighting the current knowledge gaps and

potential avenues for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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